Cas no 155723-69-6 (2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel-)
155723-69-6 structure
Product Name:2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel-
CAS No:155723-69-6
MF:C8H19NO
MW:145.242562532425
CID:1330247
Update Time:2024-08-18
2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
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- 2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel-
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- Inchi: 1S/C8H19NO/c1-6(2)9-7(3)5-8(4)10/h6-10H,5H2,1-4H3/t7-,8-/m1/s1
- InChI Key: HKPLRJRXDFVTGL-HTQZYQBOSA-N
- SMILES: C[C@@H](O)C[C@H](NC(C)C)C
Experimental Properties
- Density: 0.864±0.06 g/cm3(Predicted)
- Boiling Point: 210.1±23.0 °C(Predicted)
- pka: 15.08±0.20(Predicted)
2-Pentanol, 4-[(1-methylethyl)amino]-, (2R,4R)-rel- Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
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Hui Liu,Deyong Su,Guolin Cheng,Jimin Xu,Xinyan Wang,Yuefei Hu Org. Biomol. Chem., 2010,8, 1899-1904
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